Cas no 128631-94-7 (Benzene,1-(1-methylethoxy)-4-[[4-(1-methylpropoxy)phenoxy]methyl]-)
128631-94-7 structure
Product Name:Benzene,1-(1-methylethoxy)-4-[[4-(1-methylpropoxy)phenoxy]methyl]-
CAS No:128631-94-7
MF:C20H26O3
MW:314.418646335602
CID:163064
PubChem ID:182924
Update Time:2025-04-19
Benzene,1-(1-methylethoxy)-4-[[4-(1-methylpropoxy)phenoxy]methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-(1-methylethoxy)-4-[[4-(1-methylpropoxy)phenoxy]methyl]-
- 1-butan-2-yloxy-4-[(4-propan-2-yloxyphenyl)methoxy]benzene
- DTXSID00926175
- 128631-94-7
- 1-Butan-2-yloxy-4-((4-propan-2-yloxyphenyl)methoxy)benzene
- 1-[(Butan-2-yl)oxy]-4-({4-[(propan-2-yl)oxy]phenyl}methoxy)benzene
-
- Inchi: 1S/C20H26O3/c1-5-16(4)23-20-12-10-18(11-13-20)21-14-17-6-8-19(9-7-17)22-15(2)3/h6-13,15-16H,5,14H2,1-4H3
- InChI Key: ISRGUGUMABFBDS-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)OCC1C=CC(=CC=1)OC(C)C)C(C)CC
Computed Properties
- Exact Mass: 314.18828
- Monoisotopic Mass: 314.188
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- Density: 1.029
- Boiling Point: 429.7°Cat760mmHg
- Flash Point: 146.5°C
- Refractive Index: 1.526
- PSA: 27.69
Benzene,1-(1-methylethoxy)-4-[[4-(1-methylpropoxy)phenoxy]methyl]- Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
128631-94-7 (Benzene,1-(1-methylethoxy)-4-[[4-(1-methylpropoxy)phenoxy]methyl]-) Related Products
- 64825-05-4((4-(sec-Butoxy)phenyl)methanol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent